5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide

• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 5-bromo-N-[3-(morpholine-4-carbonyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H15BrN2O4/c17-14-5-4-13(23-14)15(20)18-12-3-1-2-11(10-12)16(21)19-6-8-22-9-7-19/h1-5,10H,6-9H2,(H,18,20)
• InChI Key: NEEZJROUMFWOMU-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(O3)Br

Description

5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide is a chemical compound that is widely used in scientific research. It is also known as BML-210 and is a potent inhibitor of the transcription factor NF-κB. This compound has been shown to have a variety of biochemical and physiological effects, making it an important tool in the study of various diseases and conditions.

Mechanism of Action

The mechanism of action of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide involves the inhibition of NF-κB activity. This compound binds to the NF-κB protein complex, preventing it from translocating to the nucleus and activating genes involved in immune and inflammatory responses.
Biochemical and Physiological Effects
5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of immune cells, such as macrophages and T cells. This compound has also been shown to have anti-tumor effects, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide in lab experiments is its specificity for NF-κB inhibition. This compound has been shown to have minimal off-target effects, making it a valuable tool for studying the role of NF-κB in various diseases and conditions. However, one limitation of using this compound is its relatively high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the use of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide in scientific research. One area of interest is the development of new therapeutic agents based on the structure of this compound. Another potential direction is the use of this compound in combination with other drugs or therapies to enhance its effectiveness. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide is a complex process that involves several steps. The first step involves the preparation of 4-morpholinylcarbonyl chloride, which is then reacted with 3-aminophenylboronic acid to form 3-(4-morpholinylcarbonyl)phenylboronic acid. This compound is then reacted with 5-bromo-2-furoic acid to form the final product.

Scientific Research Applications

5-bromo-N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide has been widely used in scientific research as an inhibitor of NF-κB. This transcription factor plays a key role in the regulation of immune and inflammatory responses, making it an important target for the treatment of a variety of diseases and conditions.